1-Fluoro-2-methyl-4-(3-nitrophenyl)benzene
Overview
Description
“1-Fluoro-2-methyl-4-(3-nitrophenyl)benzene” is a chemical compound with the CAS Number: 1355247-86-7 . Its molecular weight is 231.23 and its IUPAC name is 4-fluoro-3-methyl-3’-nitro-1,1’-biphenyl .
Molecular Structure Analysis
The molecular structure of “1-Fluoro-2-methyl-4-(3-nitrophenyl)benzene” consists of a biphenyl core with a fluorine atom and a methyl group attached to one phenyl ring and a nitro group attached to the other . The InChI code for this compound is 1S/C13H10FNO2/c1-9-7-11(5-6-13(9)14)10-3-2-4-12(8-10)15(16)17/h2-8H,1H3 .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-Fluoro-2-methyl-4-(3-nitrophenyl)benzene” include a molecular weight of 231.23 . Unfortunately, other specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the available resources.Scientific Research Applications
Synthesis and Chemical Reactivity
Synthesis and Substitution Reactions : A study by Ajenjo et al. (2016) explored the synthesis and nucleophilic aromatic substitution of closely related fluorinated nitrobenzenes, demonstrating the versatility of such compounds in producing novel benzenes with varied substitution patterns (Ajenjo et al., 2016).
Arylation of Uracil Derivatives : Gondela and Walczak (2006) discussed the direct arylation of uracil using derivatives similar to 1-fluoro-2-methyl-4-(3-nitrophenyl)benzene, indicating its potential in synthesizing biologically active compounds (Gondela & Walczak, 2006).
Solvent-Dependent Reactions : Research by Barili et al. (1974) on the solvent dependence of reactions involving similar compounds suggests the importance of solvent choice in achieving desired chemical transformations (Barili et al., 1974).
Biomedical Applications
Anticancer Agent Synthesis : Jagadeesha et al. (2023) developed a novel protocol for synthesizing benzimidazole-based compounds with structures similar to 1-fluoro-2-methyl-4-(3-nitrophenyl)benzene, highlighting its potential in developing antileukemic drugs (Jagadeesha et al., 2023).
Antimicrobial Properties : Liaras et al. (2011) synthesized compounds with fluoro, nitro, and methyl groups on the benzene ring, similar to the chemical , which showed potent antimicrobial activity (Liaras et al., 2011).
Antianxiety Agents : Research by Anzini et al. (2008) on fluoro-nitrophenyl benzodiazepine derivatives indicates the potential of structurally similar compounds in developing safe antianxiety medications (Anzini et al., 2008).
Material Science Applications
- Polyimide Synthesis : Morikawa, Miyata, and Nishimura (2012) investigated the synthesis of polyimides using diamines derived from compounds like 1-fluoro-2-methyl-4-(3-nitrophenyl)benzene, contributing to the field of high-performance polymers (Morikawa, Miyata, & Nishimura, 2012).
properties
IUPAC Name |
1-fluoro-2-methyl-4-(3-nitrophenyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10FNO2/c1-9-7-11(5-6-13(9)14)10-3-2-4-12(8-10)15(16)17/h2-8H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UQQYALVXZPMJOW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C2=CC(=CC=C2)[N+](=O)[O-])F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00742791 |
Source
|
| Record name | 4-Fluoro-3-methyl-3'-nitro-1,1'-biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00742791 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Fluoro-2-methyl-4-(3-nitrophenyl)benzene | |
CAS RN |
1355247-86-7 |
Source
|
| Record name | 1,1′-Biphenyl, 4-fluoro-3-methyl-3′-nitro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1355247-86-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Fluoro-3-methyl-3'-nitro-1,1'-biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00742791 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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